Cas no 1214851-34-9 (2-Amino-4-(tert-butoxy)-3,3-dimethyl-4-oxobutanoic acid)
1214851-34-9 structure
Product Name:2-Amino-4-(tert-butoxy)-3,3-dimethyl-4-oxobutanoic acid
CAS No:1214851-34-9
MF:C10H19NO4
MW:217.26216340065
CID:1082094
PubChem ID:45789995
Update Time:2025-04-20
2-Amino-4-(tert-butoxy)-3,3-dimethyl-4-oxobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-4-(tert-butoxy)-3,3-dimethyl-4-oxobutanoic acid
- 2-amino-3,3-dimethyl-4-[(2-methylpropan-2-yl)oxy]-4-oxobutanoic acid
- 2-azanyl-3,3-dimethyl-4-[(2-methylpropan-2-yl)oxy]-4-oxidanylidene-butanoic acid
- SCHEMBL7895909
- A805973
- 1214851-34-9
-
- Inchi: 1S/C10H19NO4/c1-9(2,3)15-8(14)10(4,5)6(11)7(12)13/h6H,11H2,1-5H3,(H,12,13)
- InChI Key: XLLQPKYVWMFJAG-UHFFFAOYSA-N
- SMILES: O(C(C(C)(C)C(C(=O)O)N)=O)C(C)(C)C
Computed Properties
- Exact Mass: 217.13140809g/mol
- Monoisotopic Mass: 217.13140809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.6
- Topological Polar Surface Area: 89.6Ų
2-Amino-4-(tert-butoxy)-3,3-dimethyl-4-oxobutanoic acid Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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